Cas no 161832-74-2 ((R)-(+)-2-Amino-4-methyl-1,1-diphenyl-1-pentanol)

(R)-(+)-2-Amino-4-methyl-1,1-diphenyl-1-pentanol structure
161832-74-2 structure
Product Name:(R)-(+)-2-Amino-4-methyl-1,1-diphenyl-1-pentanol
CAS No:161832-74-2
MF:C18H23NO
MW:269.381325006485
CID:137686
PubChem ID:24879412
Update Time:2025-04-19

(R)-(+)-2-Amino-4-methyl-1,1-diphenyl-1-pentanol Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-4-methyl-1,1-diphenylpentan-1-ol
    • (R)-(+)-2-Amino-4-methyl-1,1-diphenyl-1-pentanol
    • Benzenemethanol, a-[(1R)-1-amino-3-methylbutyl]-a-phenyl-
    • (-)-(S)-2-amino-4-methyl-1,1-diphenylpentanol
    • (R)-(+)-2-amino-1,1-diphenyl-4-methylpentan-1-ol
    • (R)-(+)-2-AMINO-4-METHYL-1,1-DIPHENYL-1-PENTANOL ( EE
    • (R)-(+)-2-AMINO-4-METHYL-1,1-DIPHENYLPENTAN-1-OL
    • (R)-(+)-2-AMINO-4-METHYL-1,1-DIPHENYL-1-PENTANOL, 98% (99% EE/HPLC)
    • Benzenemethanol,a-[(1R)-1-amino-3-methylbutyl]-a-phenyl-
    • 161832-74-2
    • (2R)-2-AMINO-4-METHYL-1,1-DIPHENYLPENTAN-1-OL
    • AT25081
    • SCHEMBL1131718
    • CS-0119877
    • (R)-(+)-2-Amino-4-methyl-1,1-diphenyl-1-pentanol, optical purity ee: 99% (HPLC), 98%
    • MDL： MFCD03093530
    • Inchi： 1S/C18H23NO/c1-14(2)13-17(19)18(20,15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,14,17,20H,13,19H2,1-2H3/t17-/m1/s1
    • InChI Key： XECSMDWXBMBRDE-QGZVFWFLSA-N
    • SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H](CC(C)C)N

Computed Properties

  • Exact Mass: 269.17800
  • Monoisotopic Mass: 269.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.3

Experimental Properties

  • Color/Form: White crystals
  • Melting Point: 144-147 °C (lit.)
  • Flash Point: Fahrenheit: 118.4 ° f
    Celsius: 48 ° c
  • PSA: 46.25000
  • LogP: 3.99620
  • Solubility: 可溶性
  • Optical Activity: [α]20/D +100°, c = 1 in chloroform

(R)-(+)-2-Amino-4-methyl-1,1-diphenyl-1-pentanol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

(R)-(+)-2-Amino-4-methyl-1,1-diphenyl-1-pentanol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-(+)-2-Amino-4-methyl-1,1-diphenyl-1-pentanol Pricemore >>

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